(3E)-3,5,5,5-tetrachloropent-3-en-2-one
Overview
Description
(3E)-3,5,5,5-tetrachloropent-3-en-2-one, also known as 2-chloro-3,5,5-trimethyl-1-pentene, is an organic compound with a wide range of applications in scientific research. It is a colorless liquid with a boiling point of 111°C and a melting point of -43°C. It is a versatile compound, used in a variety of scientific research applications, such as synthesis, drug development, and biochemistry.
Scientific Research Applications
(3E)-3,5,5,5-tetrachloropent-3-en-2-one has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a starting material for the synthesis of other compounds, and as a catalyst in various reactions. It is also used in the development of drugs, as a reactant in the synthesis of pharmaceuticals, and as a reagent in the synthesis of biochemicals. Additionally, it is used as a reagent in the synthesis of polymers, as a reactant in the synthesis of surfactants, and as a reactant in the synthesis of dyes.
Mechanism of Action
The mechanism of action of (3E)-3,5,5,5-tetrachloropent-3-en-2-one is not fully understood. However, it is believed that the compound acts as a Lewis acid, which is a type of acid that can accept electrons from other molecules. It is believed that the compound can interact with other molecules to form complexes, which can then be used in various reactions. Additionally, it is believed that the compound can act as a catalyst in certain reactions, which can lead to the formation of new products.
Biochemical and Physiological Effects
The biochemical and physiological effects of (3E)-3,5,5,5-tetrachloropent-3-en-2-one are not well understood. However, it is believed that the compound can act as a Lewis acid, which can interact with other molecules to form complexes. It is also believed that the compound can act as a catalyst in certain reactions, which can lead to the formation of new products. Additionally, it has been suggested that the compound may act as an antioxidant, which can help to protect cells from damage caused by free radicals.
Advantages and Limitations for Lab Experiments
The advantages of using (3E)-3,5,5,5-tetrachloropent-3-en-2-one in laboratory experiments include its low cost, its wide range of applications, and its ability to act as a Lewis acid and a catalyst. Additionally, the compound is relatively stable and can be stored for long periods of time. However, there are some limitations to using the compound in laboratory experiments. For example, it can be toxic if inhaled or ingested, and it can react with certain compounds to form dangerous products. Additionally, the compound is flammable and must be handled with care.
Future Directions
There are several potential future directions for (3E)-3,5,5,5-tetrachloropent-3-en-2-one. One potential direction is the development of new applications for the compound in scientific research. Additionally, further research could be conducted on the biochemical and physiological effects of the compound, as well as its potential toxicity. Additionally, further research could be conducted on the synthesis of the compound and its potential use as a catalyst in various reactions. Finally, further research could be conducted on the potential use of the compound as an antioxidant and its potential to protect cells from damage caused by free radicals.
Synthesis Methods
The synthesis of (3E)-3,5,5,5-tetrachloropent-3-en-2-one can be achieved through two different methods. The first method is a direct synthesis from (3E)-3,5,5,5-tetrachloropent-3-en-2-one,5-trimethyl-1-pentene, which involves the reaction of (3E)-3,5,5,5-tetrachloropent-3-en-2-one,5-trimethyl-1-pentene with a catalytic amount of sulfuric acid in an inert atmosphere. The reaction is carried out at room temperature and the product is then isolated by distillation. The second method involves the reaction of (3E)-3,5,5,5-tetrachloropent-3-en-2-one,5-trimethyl-1-pentene with a catalytic amount of bromine in an inert atmosphere. The reaction is carried out at room temperature and the product is then isolated by distillation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3E)-3,5,5,5-tetrachloropent-3-en-2-one involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "Pent-3-en-2-one", "Chlorine gas", "Sodium hydroxide", "Acetic acid", "Sodium chloride", "Water" ], "Reaction": [ { "Step 1": "Pent-3-en-2-one is reacted with chlorine gas in the presence of acetic acid to form 3,5-dichloropent-2-en-1-one." }, { "Step 2": "3,5-dichloropent-2-en-1-one is then reacted with chlorine gas in the presence of sodium hydroxide to form (3E)-3,5-dichloropent-3-en-2-one." }, { "Step 3": "(3E)-3,5-dichloropent-3-en-2-one is further reacted with chlorine gas in the presence of sodium hydroxide to form (3E)-3,5,5-trichloropent-3-en-2-one." }, { "Step 4": "(3E)-3,5,5-trichloropent-3-en-2-one is finally reacted with chlorine gas in the presence of sodium hydroxide to form the desired product, (3E)-3,5,5,5-tetrachloropent-3-en-2-one." } ] } | |
CAS RN |
68143-05-5 |
Product Name |
(3E)-3,5,5,5-tetrachloropent-3-en-2-one |
Molecular Formula |
C5H4Cl4O |
Molecular Weight |
221.9 |
Purity |
95 |
Origin of Product |
United States |
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